Cas no 97821-47-1 (methyl 2-cyano-3,3,3-trifluoropropanoate)

• Product name: methyl 2-cyano-3,3,3-trifluoropropanoate
• CAS No: 97821-47-1
• MF: C₅H₄F₃NO₂
• MW: 167.085971832275
• CID: 4667780
• PubChem ID: 13398030

methyl 2-cyano-3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-3,3,3-trifluoropropanoate

• Inchi： 1S/C5H4F3NO2/c1-11-4(10)3(2-9)5(6,7)8/h3H,1H3
• InChI Key： CZDWOJBOMKIDRZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C#N)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-cyano-3,3,3-trifluoropropanoate

Methyl 2-Cyano-3,3,3-Trifluoropropanoate: A Comprehensive Overview

Methyl 2-cyano-3,3,3-trifluoropropanoate, identified by the CAS number 97821-47-1, is a versatile organic compound with significant applications in various chemical industries. This compound is characterized by its unique structure, which includes a cyano group and a trifluoromethyl group attached to a propane backbone. The presence of these functional groups imparts distinctive chemical properties, making it valuable in numerous synthetic processes and industrial applications.

The synthesis of methyl 2-cyano-3,3,3-trifluoropropanoate involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of catalytic systems to facilitate the formation of the cyano and trifluoromethyl groups under mild conditions. These advancements not only improve the efficiency of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of methyl 2-cyano-3,3,3-trifluoropropanoate is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex drug structures. Recent research has highlighted its role in the development of novel antibiotics and antiviral agents, underscoring its importance in modern drug discovery.

In addition to pharmaceutical applications, methyl 2-cyano-3,3,3-trifluoropropanoate finds utility in agrochemicals and materials science. In agrochemistry, it is used as an intermediate in the synthesis of pesticides and herbicides. Its trifluoromethyl group contributes to the stability and efficacy of these compounds in adverse environmental conditions. Meanwhile, in materials science, the compound is employed in the production of high-performance polymers and coatings due to its ability to impart desirable mechanical and thermal properties.

The chemical properties of methyl 2-cyano-3,3,3-trifluoropropanoate are heavily influenced by its functional groups. The cyano group introduces electron-withdrawing effects, enhancing the reactivity of the molecule in various reactions. On the other hand, the trifluoromethyl group contributes to both chemical stability and solubility characteristics. These properties make it a valuable tool in organic synthesis and material design.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of methyl 2-cyano-3,3,3-trifluoropropanoate. Through molecular modeling studies, researchers have been able to predict its reactivity under different conditions and optimize its use in various chemical processes. Such computational approaches are increasingly being integrated into industrial practices to accelerate innovation and improve product quality.

In conclusion, methyl 2-cyano-3,3,3-trifluoropropanoate stands out as a critical compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it indispensable in synthetic chemistry and material science. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an even more significant role in future technological advancements.